3-Chloro-1-(4-((4-fluoro-3-methylphenyl)sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)-2,2-dimethylpropan-1-one

• IUPAC Name: 3-chloro-1-[4-(4-fluoro-3-methylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C19H26ClFN2O4S/c1-14-12-15(4-5-16(14)21)28(25,26)23-10-11-27-19(23)6-8-22(9-7-19)17(24)18(2,3)13-20/h4-5,12H,6-11,13H2,1-3H3
• InChI Key: RIZMJUIYAQAPFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCOC23CCN(CC3)C(=O)C(C)(C)CCl)F
• Molecular Formula: C19H26ClFN2O4S
• Molecular Weight: 432.9 g/mol

Description

3-Chloro-1-(4-((4-fluoro-3-methylphenyl)sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)-2,2-dimethylpropan-1-one is a useful research compound. Its molecular formula is C19H26ClFN2O4S and its molecular weight is 432.94. The purity is usually 95%.
BenchChem offers high-quality 3-Chloro-1-(4-((4-fluoro-3-methylphenyl)sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)-2,2-dimethylpropan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Chloro-1-(4-((4-fluoro-3-methylphenyl)sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)-2,2-dimethylpropan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Dual Angiotensin II and Endothelin A Receptor Antagonists

Research has explored compounds with diazaspirodecanone structures for their potential in treating hypertension through dual antagonism of angiotensin II and endothelin A receptors. These compounds have shown promising results in preclinical models, suggesting potential therapeutic applications in cardiovascular diseases (Murugesan et al., 2002).

Anticonvulsant Agents

A series of compounds incorporating the diazaspirodecanone framework have been synthesized and evaluated for their anticonvulsant activities. Some derivatives showed significant protective effects in seizure models, highlighting their potential as novel anticonvulsant agents (Madaiah et al., 2012).

Protozoan Parasite Growth Inhibitors

Compounds with structural features related to diazaspirodecanone have been investigated for their inhibitory effects on the growth of protozoan parasites. These studies have identified potent scaffolds for lead discovery in the treatment of diseases caused by protozoan infections, such as Chagas disease and leishmaniasis (Devine et al., 2015).

Fuel Cell Applications

Research into sulfonated poly(arylene ether sulfone) block copolymers, which could theoretically incorporate similar structural motifs to the mentioned compound, has demonstrated their potential in fuel-cell applications due to their high proton conductivity and mechanical properties. This suggests possible use in energy technologies (Bae et al., 2009).